Cas no 1226776-84-6 (Methyl N-cbz-homomorpholine-2-carboxylate)

Methyl N-cbz-homomorpholine-2-carboxylate is a protected homomorpholine derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and peptide chemistry. The presence of the Cbz (carbobenzyloxy) group provides selective protection for amines, enabling controlled deprotection under mild conditions. The ester functionality enhances reactivity for further derivatization, such as amidation or reduction. Its homomorpholine scaffold contributes to conformational rigidity, making it valuable for designing bioactive molecules. This compound is characterized by high purity and stability, ensuring reliable performance in multistep syntheses. Its versatility makes it suitable for applications in medicinal chemistry and drug discovery, where precise functional group manipulation is critical.

Methyl N-cbz-homomorpholine-2-carboxylate structure

1226776-84-6 structure

Product Name:Methyl N-cbz-homomorpholine-2-carboxylate

CAS No:1226776-84-6

MF:C₁₅H₁₉NO₅

MW:293.315064668655

MDL:MFCD16495878

CID:1056290

PubChem ID:56972863

Update Time:2025-06-07

Methyl N-cbz-homomorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4-Benzyl 2-methyl 1,4-oxazepane-2,4-dicarboxylate
- Methyl N-Cbz-homomorpholine-2-carboxylate
- 7142AJ
- MethylN-Cbz-homomorpholine-2-carboxylate
- SY008021
- AX8173945
- CS-11171
- DTXSID501150194
- AC1890
- AC-29810
- AKOS022183121
- MFCD16495878
- A891079
- 1226776-84-6
- 4-O-benzyl 2-O-methyl 1,4-oxazepane-2,4-dicarboxylate
- Met4-Benzyl 2-methyl 1,4-oxazepane-2,4-dicarboxylatehyl N-Cbz-homomorpholine-2-carboxylate
- 2-Methyl 4-(phenylmethyl) tetrahydro-1,4-oxazepine-2,4(5H)-dicarboxylate
- CS-0324743
- Methyl N-cbz-homomorpholine-2-carboxylate
- MDL： MFCD16495878
- Inchi： 1S/C15H19NO5/c1-19-14(17)13-10-16(8-5-9-20-13)15(18)21-11-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3
- InChI Key： FPWQZFRFYFDZAN-UHFFFAOYSA-N
- SMILES： O1CCCN(C(=O)OCC2C=CC=CC=2)CC1C(=O)OC

Computed Properties

Exact Mass: 293.12600
Monoisotopic Mass: 293.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.099
XLogP3: 1.6

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 413.8±45.0 °C at 760 mmHg
Flash Point: 204.1±28.7 °C
PSA: 65.07000
LogP: 1.52500
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl N-cbz-homomorpholine-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl N-cbz-homomorpholine-2-carboxylate Pricemore >>

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Chemenu	CM200441-5g	4-Benzyl 2-methyl 1,4-oxazepane-2,4-dicarboxylate	1226776-84-6	95%	5g	$613	2021-06-09
Alichem	A019140103-5g	4-Benzyl 2-methyl 1,4-oxazepane-2,4-dicarboxylate	1226776-84-6	95%	5g	$708.48	2023-09-03
Apollo Scientific	OR470090-1g	Methyl N-Cbz-homomorpholine-2-carboxylate	1226776-84-6		1g	£273.00	2024-07-21
Apollo Scientific	OR470090-5g	Methyl N-Cbz-homomorpholine-2-carboxylate	1226776-84-6		5g	£966.00	2024-07-21
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